methyl 4-[(E)-(2-{[(2-chlorophenyl)amino](oxo)acetyl}hydrazinylidene)methyl]benzoate

Specification

• Molecular Formula: C17H14ClN3O4
• Molecular Weight: 359.8 g/mol
• IUPAC Name: methyl 4-[(E)-[[2-(2-chloroanilino)-2-oxoacetyl]hydrazinylidene]methyl]benzoate
• Standard InChI: InChI=1S/C17H14ClN3O4/c1-25-17(24)12-8-6-11(7-9-12)10-19-21-16(23)15(22)20-14-5-3-2-4-13(14)18/h2-10H,1H3,(H,20,22)(H,21,23)/b19-10+
• Standard InChI Key: JSYQEIPSSUNZRL-VXLYETTFSA-N
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2=CC=CC=C2Cl
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NNC(=O)C(=O)NC2=CC=CC=C2Cl

Introduction

Synthesis and Preparation

The synthesis of hydrazones typically involves the reaction of a carbonyl compound with a hydrazine derivative. For methyl 4-[(E)-(2-{(2-chlorophenyl)aminoacetyl}hydrazinylidene)methyl]benzoate, the synthesis might involve the condensation of a suitable aldehyde or ketone with a hydrazine derivative containing the 2-chlorophenyl and oxoacetyl groups.

Synthesis Steps:

• Preparation of Starting Materials: Obtain or synthesize the necessary carbonyl compound and hydrazine derivative.

• Condensation Reaction: React the carbonyl compound with the hydrazine derivative under appropriate conditions (e.g., solvent, temperature).

• Purification: Isolate and purify the resulting hydrazone using techniques such as recrystallization or chromatography.

Potential Applications

Hydrazones are versatile compounds with applications in various fields:

• Pharmaceuticals: Some hydrazones exhibit biological activity, making them candidates for drug development.

• Dyes and Pigments: Hydrazones can be used as intermediates in the synthesis of dyes due to their chromophoric properties.

• Catalysts: In some cases, hydrazones may act as ligands in metal complexes, which can be used as catalysts in organic reactions.